Cas no 35900-26-6 (4-Methyl-5-nonanone)
4-Methyl-5-nonanone structure
Product Name:4-Methyl-5-nonanone
4-Methyl-5-nonanone Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-5-nonanone
- 4-methylnonan-5-one
- 4-methyl-nonan-5-one
- 5-Nonanone,4-methyl
- Ferrugineone
- J-640363
- AKOS028110118
- AMY19310
- 35900-26-6
- SCHEMBL434439
- LMFA12000140
- CGHJMKONNFWXHO-UHFFFAOYSA-N
- FT-0639290
- 152203-43-5
- F74769
- MFCD00048807
- A823032
- J-800367
- DTXSID00885637
- 5-Nonanone, 4-methyl-
- (3R,4R)-(+)-1-Benzyl-3,4-pyrrolidindiol
- HY-W710976
- DB-048893
- CS-0818228
-
- MDL： MFCD00048807
- Inchi： 1S/C10H20O/c1-4-6-8-10(11)9(3)7-5-2/h9H,4-8H2,1-3H3
- InChI Key： CGHJMKONNFWXHO-UHFFFAOYSA-N
- SMILES： O=C(CCCC)C(C)CCC
Computed Properties
- Exact Mass: 156.15100
- Monoisotopic Mass: 156.151415257 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 3.3
- Molecular Weight: 156.26
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Color/Form: Not determined
- Density: 0.817±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: -3.45°C (estimate)
- Boiling Point: 199.3±8.0 ºC (760 Torr),
- Flash Point: 69.9±7.5 ºC,
- Refractive Index: 1.4215 (estimate)
- Solubility: Very slightly soluble (0.58 g/l) (25 º C),
- PSA: 17.07000
- LogP: 3.18190
- Solubility: Not determined
4-Methyl-5-nonanone Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- TSCA：Yes
- Risk Phrases：R36/37/38
4-Methyl-5-nonanone Customs Data
- HS CODE：2914190090
- Customs Data：
China Customs Code:
2914190090Overview:
2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
4-Methyl-5-nonanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M321175-1g |
4-Methyl-5-nonanone |
35900-26-6 | 1g |
$133.00 | 2023-05-17 | ||
| TRC | M321175-5g |
4-Methyl-5-nonanone |
35900-26-6 | 5g |
$ 241.00 | 2023-09-07 | ||
| TRC | M321175-10g |
4-Methyl-5-nonanone |
35900-26-6 | 10g |
$442.00 | 2023-05-17 | ||
| TRC | M321175-25g |
4-Methyl-5-nonanone |
35900-26-6 | 25g |
$707.00 | 2023-05-17 | ||
| TRC | M321175-50g |
4-Methyl-5-nonanone |
35900-26-6 | 50g |
$1005.00 | 2023-05-17 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B23219-5g |
4-Methyl-5-nonanone, 99+% |
35900-26-6 | 99+% | 5g |
￥776.00 | 2023-02-09 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B23219-25g |
4-Methyl-5-nonanone, 99+% |
35900-26-6 | 99+% | 25g |
￥2976.00 | 2023-02-09 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B23219-100g |
4-Methyl-5-nonanone, 99+% |
35900-26-6 | 99+% | 100g |
￥15058.00 | 2023-02-09 | |
| Ambeed | A289088-250mg |
4-Methyl-5-nonanone |
35900-26-6 | 90% | 250mg |
$14.0 | 2025-02-21 | |
| Ambeed | A289088-1g |
4-Methyl-5-nonanone |
35900-26-6 | 90% | 1g |
$36.0 | 2025-02-21 |
4-Methyl-5-nonanone Related Literature
-
Franklin A. Davis,Minsoo Song,Hui Qiu,Jing Chai Org. Biomol. Chem. 2009 7 5067
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